N-Despropyl-N-ethyl Macitentan
N-Despropyl-N-ethyl Macitentan
Brand Name:
Vulcanchem
CAS No.:
441796-13-0
VCID:
VC0104408
InChI:
InChI=1S/C18H18Br2N6O4S/c1-2-25-31(27,28)26-16-15(12-3-5-13(19)6-4-12)17(24-11-23-16)29-7-8-30-18-21-9-14(20)10-22-18/h3-6,9-11,25H,2,7-8H2,1H3,(H,23,24,26)
SMILES:
CCNS(=O)(=O)NC1=C(C(=NC=N1)OCCOC2=NC=C(C=N2)Br)C3=CC=C(C=C3)Br
Molecular Formula:
C18H18Br2N6O4S
Molecular Weight:
574.248
N-Despropyl-N-ethyl Macitentan
CAS No.: 441796-13-0
Cat. No.: VC0104408
Molecular Formula: C18H18Br2N6O4S
Molecular Weight: 574.248
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 441796-13-0 |
|---|---|
| Molecular Formula | C18H18Br2N6O4S |
| Molecular Weight | 574.248 |
| IUPAC Name | 5-(4-bromophenyl)-6-[2-(5-bromopyrimidin-2-yl)oxyethoxy]-N-(ethylsulfamoyl)pyrimidin-4-amine |
| Standard InChI | InChI=1S/C18H18Br2N6O4S/c1-2-25-31(27,28)26-16-15(12-3-5-13(19)6-4-12)17(24-11-23-16)29-7-8-30-18-21-9-14(20)10-22-18/h3-6,9-11,25H,2,7-8H2,1H3,(H,23,24,26) |
| Standard InChI Key | PIJUSICWAKBTEZ-UHFFFAOYSA-N |
| SMILES | CCNS(=O)(=O)NC1=C(C(=NC=N1)OCCOC2=NC=C(C=N2)Br)C3=CC=C(C=C3)Br |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator